Potassium pyrophosphate
Overview
Description
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.
Scientific Research Applications
Osmotic Distillation in Food Processing
Potassium pyrophosphate has been used as a stripping solution in osmotic distillation, particularly for concentrating fruit juices. This application has shown promising results in maintaining the quality of the juice, with minimal effects on ascorbic acid degradation and volatile compounds loss. It proves to be a suitable alternative to calcium chloride in this context (Ongaratto et al., 2018).
Agriculture and Soil Science
In agricultural research, the combined application of potassium and phosphorus, including compounds like this compound, has been observed to significantly enhance the growth and yield of crops such as sunflower. This is particularly relevant in soils deficient in potassium and phosphorus (Amanullah & Khan, 2010).
Nanotechnology and Biophysics
This compound has inspired the design of biomimetic nanochannels, with specific activation mechanisms influenced by changes in surface charge and wettability. This application demonstrates its potential in the development of selective ion channels and sensors (Zhu et al., 2019).
Synthesis and Material Science
The compound has been utilized in the synthesis and analysis of materials, such as the synthesis of double copper and this compound. This has implications for its use in fertilizers and other chemical products (Ciopec et al., 2009).
Electroplating and Industrial Applications
In industrial processes, such as electroplating, this compound's concentration can be measured using spectrophotometry, indicating its role in various chemical formulations (Shan, 2000).
Surface Coating and Corrosion Resistance
The substance is also researched for its effects on the plasma electrolytic oxidation process and the resulting corrosion resistance of coated materials, such as AZ91 Mg alloy (Cho et al., 2009).
Crystallography and Solid State Chemistry
Its role in the hydrothermal synthesis of compounds and the study of their crystal structures has been documented. This includes research on materials like potassium iron (III) pyrophosphate (Gopalakrishna et al., 2005).
Properties
IUPAC Name |
tetrapotassium;phosphonato phosphate | |
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InChI |
InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4 | |
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InChI Key |
RYCLIXPGLDDLTM-UHFFFAOYSA-J | |
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Canonical SMILES |
[O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+] | |
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Molecular Formula |
K4P2O7, K4O7P2 | |
Record name | TETRAPOTASSIUM DIPHOSPHATE | |
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DSSTOX Substance ID |
DTXSID3036446 | |
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Molecular Weight |
330.34 g/mol | |
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Physical Description |
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided., Dry Powder; Liquid; NKRA; Other Solid, Colourless crystals or white, very hygroscopic powder, Trihydrate: Colorless deliquescent solid; [Merck Index] White odorless solid; Hygroscopic; [ICSC] White hygroscopic powder or granules; [Alfa Aesar MSDS], ODOURLESS HYGROSCOPIC WHITE GRANULES OR POWDER. | |
Record name | POTASSIUM TETRAPYRO PHOSPHATE | |
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Solubility |
Soluble in water, insoluble in ethanol, Solubility in water, g/100ml at 25 °C: 187 (very good) | |
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CAS No. |
7320-34-5, 10124-52-4 | |
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Melting Point |
1090 °C | |
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